Cas no 2026-16-6 (2-Vinylanthracene)

• Product Name: 2-Vinylanthracene
• CAS No: 2026-16-6
• MF: C₁₆H₁₂
• MW: 204.266484260559
• CID: 42315
• PubChem ID: 4413601
• Update Time: 2025-10-28

2-Vinylanthracene Chemical and Physical Properties

Names and Identifiers

• 2-Vinylanthracene
• 2-ethenylanthracene
• Anthracene,2-vinyl- (6CI,7CI,8CI)
• FT-0613468
• Anthracene, 2-ethenyl-
• DTXSID80403010
• 2026-16-6
• 2-vinyl-anthracene
• AKOS016011145
• DTXCID40353865

• MDL： MFCD03425667
• Inchi： 1S/C16H12/c1-2-12-7-8-15-10-13-5-3-4-6-14(13)11-16(15)9-12/h2-11H,1H2
• InChI Key： JYBJXKVJBAHQNF-UHFFFAOYSA-N
• SMILES： C12C=C(C=C)C=CC1=CC1C=CC=CC=1C=2

Computed Properties

• Exact Mass: 204.09400
• Monoisotopic Mass: 204.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.1±0.1 g/cm3
• Melting Point: 205-210°C
• Boiling Point: 377.0±9.0 °C at 760 mmHg
• Flash Point: 172.4±12.8 °C
• Refractive Index: 1.724
• PSA: 0.00000
• LogP: 4.63600
• Solubility: Not determined
• Vapor Pressure: 0.0±0.4 mmHg at 25°C

2-Vinylanthracene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： 22-24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on 2-Vinylanthracene

Introduction to 2-Vinylanthracene (CAS No: 2026-16-6)

2-Vinylanthracene (CAS No: 2026-16-6) is a polycyclic aromatic hydrocarbon (PAH) derivative that has garnered significant attention in both academic and industrial research due to its unique chemical properties and versatile applications. This compound is a derivative of anthracene, a well-known PAH, with a vinyl group (-CH₂CH₂-) attached at the 2-position of the anthracene ring system. The addition of the vinyl group introduces new reactivity and functionality, making 2-vinylanthracene a valuable compound in various fields such as organic electronics, photonics, and materials science.

The structure of 2-vinylanthracene consists of three fused benzene rings with a vinyl substituent at the second position. This substitution pattern significantly influences the compound's electronic properties, making it an attractive candidate for use in organic semiconductors and optoelectronic devices. Recent studies have highlighted the potential of 2-vinylanthracene in enhancing the performance of organic light-emitting diodes (OLEDs) and photovoltaic cells due to its excellent charge transport properties and high photoluminescence quantum yield.

One of the most notable advancements in the study of 2-vinylanthracene is its application in the development of advanced materials for flexible electronics. Researchers have demonstrated that films made from 2-vinylanthracene exhibit superior mechanical flexibility and thermal stability, making them ideal for use in wearable devices and foldable displays. Additionally, the compound's ability to form self-assembled monolayers has opened new avenues for its use in surface functionalization and nanotechnology applications.

The synthesis of 2-vinylanthracene typically involves Friedel-Crafts alkylation or other PAH modification techniques. Recent innovations in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and improving yield rates. These advancements have made 2-vinylanthracene more accessible for large-scale applications in industries such as pharmaceuticals, agrochemicals, and specialty chemicals.

In terms of chemical reactivity, 2-vinylanthracene exhibits unique redox properties that make it suitable for use in electrochemical sensors and energy storage devices. Its ability to undergo reversible redox reactions under mild conditions has been leveraged in the development of advanced supercapacitors and batteries with enhanced energy density and cycle stability.

Furthermore, 2-vinylanthracene has shown promising results in biomedical applications, particularly in drug delivery systems and bioimaging technologies. Its biocompatibility and ability to encapsulate hydrophobic drugs have made it a valuable component in nanomedicine research.

Recent studies have also explored the environmental impact of 2-vinylanthracene, particularly its degradation pathways under various conditions. Understanding these processes is crucial for ensuring the sustainable use of this compound in industrial applications while minimizing its environmental footprint.

In conclusion, 2-vinylanthracene (CAS No: 2026-16-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key material for future technological innovations.